Cas no 182234-17-9 (2-Propenoic acid, 3-(4-methoxy-3-methylphenyl)-)

• Product Name: 2-Propenoic acid, 3-(4-methoxy-3-methylphenyl)-
• CAS No: 182234-17-9
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 1374359
• PubChem ID: 4213986
• Update Time: 2025-10-24

2-Propenoic acid, 3-(4-methoxy-3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-methoxy-3-methylphenyl)-
• 3-(4-methoxy-3-methylphenyl)prop-2-enoic acid
• KBEPQVCZYNPZHN-UHFFFAOYSA-N
• 4-methoxy-3-methylcinnamic acid
• (2E)-3-(4-METHOXY-3-METHYLPHENYL)PROP-2-ENOIC ACID
• DTXSID60400906
• 182234-17-9

• Inchi： 1S/C11H12O3/c1-8-7-9(4-6-11(12)13)3-5-10(8)14-2/h3-7H,1-2H3,(H,12,13)
• InChI Key： KBEPQVCZYNPZHN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C=CC(=O)O)=CC=1C

Computed Properties

• Exact Mass: 192.07866
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 2-Propenoic acid, 3-(4-methoxy-3-methylphenyl)-

2-Propenoic Acid, 3-(4-Methoxy-3-Methylphenyl)- (CAS No. 182234-17-9): A Comprehensive Overview

The compound 2-propenoic acid, 3-(4-methoxy-3-methylphenyl)- (CAS No. 182234-17-9) is a fascinating organic molecule with significant potential in various chemical and biochemical applications. This compound belongs to the class of α,β-unsaturated carboxylic acids, which are known for their versatile reactivity and wide-ranging applications in organic synthesis, pharmacology, and material science. The structure of this compound features a phenyl ring substituted with methoxy and methyl groups at specific positions, coupled with an α,β-unsaturated carboxylic acid moiety. This combination endows the molecule with unique electronic properties and reactivity.

Recent studies have highlighted the importance of α,β-unsaturated carboxylic acids in the development of novel pharmaceutical agents. The conjugated system in these compounds allows for various modes of interaction with biological targets, making them valuable in drug design. For instance, research has shown that 2-propenoic acid derivatives can exhibit anti-inflammatory, antioxidant, and even anticancer activities. The substitution pattern on the phenyl ring plays a crucial role in determining these biological activities. In the case of 3-(4-methoxy-3-methylphenyl)-2-propenoic acid, the methoxy group at position 4 and the methyl group at position 3 contribute to both electronic and steric effects, which can modulate the compound's bioavailability and target affinity.

The synthesis of 2-propenoic acid derivatives has been a topic of extensive research. Traditional methods involve the Michael addition or Claisen condensation reactions, but modern approaches often utilize catalytic systems to enhance efficiency and selectivity. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the phenyl-substituted α,β-unsaturated carboxylic acids with high precision. These advancements not only improve the yield but also enable the exploration of diverse substitution patterns on the phenyl ring, as seen in CAS No. 182234-17-9.

In terms of applications, α,β-unsaturated carboxylic acids like CAS No. 182234-17-9 are increasingly being investigated for their role in polymer chemistry. The conjugated double bond in these compounds can serve as a site for polymerization or cross-linking reactions, leading to materials with tailored mechanical and thermal properties. Recent studies have demonstrated that incorporating such compounds into polymeric matrices can enhance their resistance to UV degradation and improve their mechanical strength.

Beyond their chemical applications, α,β-unsaturated carboxylic acids are also gaining attention in biotechnology. Their ability to undergo enantioselective reactions under enzymatic catalysis makes them valuable precursors for chiral drug intermediates. For instance, enzymes such as lipases or esterases can facilitate the asymmetric synthesis of enantiomerically pure derivatives of CAS No. 182234-17-9, which are critical for developing enantioselective pharmaceuticals.

From a sustainability perspective, researchers are exploring greener synthetic routes for producing α,β-unsaturated carboxylic acids like CAS No. 182234-17-9. Biocatalytic methods using renewable feedstocks and energy-efficient conditions are being developed to minimize environmental impact while maintaining high product quality.

In conclusion, CAS No. 182234-17-9 (2-propenoic acid, 3-(4-methoxy-3-methylphenyl)-) is a multifaceted compound with significant potential across various scientific domains. Its unique structure enables diverse chemical transformations and interactions with biological systems, making it a valuable tool in organic synthesis and drug discovery. As research continues to uncover new applications and efficient synthesis methods for this compound, its role in advancing both academic research and industrial applications is expected to grow further.